![molecular formula C13H8N2O2 B1503886 5-(4-Cyanophenyl)picolinic acid CAS No. 648898-17-3](/img/structure/B1503886.png)
5-(4-Cyanophenyl)picolinic acid
Overview
Description
5-(4-Cyanophenyl)picolinic acid, also known as CP-55,940, is a synthetic cannabinoid that has gained significant attention in scientific research due to its potential therapeutic applications. It was first synthesized in the 1980s and has since been the subject of numerous studies.
Mechanism of Action
5-(4-Cyanophenyl)picolinic acid exerts its effects by binding to cannabinoid receptors in the brain, particularly the CB1 receptor. This results in the activation of various signaling pathways that modulate neurotransmitter release and neuronal activity. 5-(4-Cyanophenyl)picolinic acid has been shown to have both agonist and antagonist effects on cannabinoid receptors, depending on the concentration and duration of exposure.
Biochemical and Physiological Effects:
5-(4-Cyanophenyl)picolinic acid has been shown to have a wide range of biochemical and physiological effects, including analgesia, anti-inflammatory activity, neuroprotection, and anti-cancer activity. It has also been shown to modulate the release of various neurotransmitters, including dopamine, serotonin, and glutamate, which are involved in mood regulation, reward processing, and cognitive function.
Advantages and Limitations for Lab Experiments
5-(4-Cyanophenyl)picolinic acid has several advantages for use in laboratory experiments, including its high potency and selectivity for cannabinoid receptors, as well as its stability and solubility in various solvents. However, it also has some limitations, including its potential toxicity and the need for careful handling and storage.
Future Directions
There are several future directions for research on 5-(4-Cyanophenyl)picolinic acid, including the development of novel synthetic cannabinoids with improved therapeutic properties, the investigation of its potential as a treatment for various neurological and psychiatric disorders, and the exploration of its interactions with other drugs and neurotransmitter systems. Additionally, further studies are needed to elucidate the mechanisms underlying its effects and to determine its safety and efficacy in clinical trials.
Scientific Research Applications
5-(4-Cyanophenyl)picolinic acid has been extensively studied for its potential therapeutic applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to have a high affinity for cannabinoid receptors in the brain, which are involved in the regulation of pain, mood, appetite, and other physiological processes.
properties
IUPAC Name |
5-(4-cyanophenyl)pyridine-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8N2O2/c14-7-9-1-3-10(4-2-9)11-5-6-12(13(16)17)15-8-11/h1-6,8H,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCZPEZXGRLXSAL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C#N)C2=CN=C(C=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00679295 | |
Record name | 5-(4-Cyanophenyl)pyridine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00679295 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-Cyanophenyl)picolinic acid | |
CAS RN |
648898-17-3 | |
Record name | 5-(4-Cyanophenyl)pyridine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00679295 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.